Cas no 923881-51-0 (3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 923881-51-0
• MF: C₁₂H₈N₂O₃S
• MW: 260.268521308899
• MDL: MFCD08271739
• CID: 3109191
• PubChem ID: 9317168
• Update Time: 2025-08-05

3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(thiophen-2-yl)[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• BBL040769
• DB-152137
• G50181
• 3-Methyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-thiophen-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-thien-2-ylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• AB00800093-01
• 3-methyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• Z55872501
• 3-methyl-6-(2-thienyl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• EN300-24537
• 3-methyl-6-(thiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
• STK351031
• CS-0282959
• SCHEMBL14946515
• AKOS000263184
• 923881-51-0
• 833-480-2
• 3-methyl-6-(thiophen-2-yl)-(1,2)oxazolo(5,4-b)pyridine-4-carboxylic acid
• 3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid

• MDL： MFCD08271739
• Inchi： 1S/C12H8N2O3S/c1-6-10-7(12(15)16)5-8(9-3-2-4-18-9)13-11(10)17-14-6/h2-5H,1H3,(H,15,16)
• InChI Key： QCHINKJFVLQVEW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C(C)=NOC2=N1

Computed Properties

• Exact Mass: 260.02556330g/mol
• Monoisotopic Mass: 260.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on 3-Methyl-6-thien-2-ylisoxazolo5,4-bpyridine-4-carboxylic Acid

3-Methyl-6-thien-2-ylisoxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 923881-51-0)

The compound 3-Methyl-6-thien-2-ylisoxazolo[5,4-b]pyridine-4-carboxylic Acid, identified by the CAS number 923881-51-0, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of isoxazolopyridines, which are known for their unique structural features and versatile chemical properties. The molecule incorporates a thienyl group, a methyl substituent, and a carboxylic acid functionality, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

The synthesis of 3-Methyl-6-thien-2-ylisoxazolo[5,4-b]pyridine derivatives has been extensively studied in recent years, driven by their promising applications in drug discovery and materials science. Researchers have employed various methodologies to construct the isoxazolopyridine core, including cyclization reactions of appropriately substituted amides or imides. The incorporation of the thienyl group introduces additional electronic and steric effects, which can significantly influence the reactivity and biological activity of the compound.

In terms of physical properties, 3-Methyl-6-thien-2-ylisoxazolo[5,4-b]pyridine exhibits a melting point that is typical for such heterocyclic compounds, reflecting its rigid structure and hydrogen bonding capabilities. The carboxylic acid group contributes to its solubility in polar solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of this compound has been a focal point in recent studies. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, as well as its role in modulating cellular signaling processes. Preliminary results indicate that this compound may exhibit selective activity against certain targets, making it a promising candidate for further pharmacological evaluation.

In addition to its biological applications, 3-Methyl-6-thien-substituted derivatives have shown potential in materials science. The rigid structure of the isoxazolopyridine core makes it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have demonstrated that these compounds can exhibit desirable electronic properties, such as high charge carrier mobility and stability under ambient conditions.

The environmental impact of this compound has also been considered in recent research efforts. Studies on its degradation pathways under various conditions suggest that it may undergo rapid hydrolysis under acidic or basic conditions, minimizing its persistence in the environment. However, further investigations are required to fully understand its environmental fate and potential risks.

In conclusion, 3-Methyl-6-thien-substituted isoxazolopyridines represent a fascinating class of compounds with diverse applications across multiple disciplines. As research continues to uncover their full potential, this compound will undoubtedly play a significant role in advancing both chemical science and technological innovation.